Cas no 1009-14-9 (Valerophenone)

Valerophenone Properties

Names and Identifiers

• 1-Phenylpentan-1-one
• PENTANOPHENONE
• N-BUTYL PHENYL KETONE
• 1-PHENYL-1-PENTANONE
• BUTYL PHENYL KETONE
• 1-phenyl-1-pentanon
• 1-phenyl-pentan-1-one
• Butylphenylkcton
• Valerophenone
• 1-Phenyl-1-pentanone Solution
• n-Valerophenone
• NSC 58959
• aromatic ketone
• Pentanoylbenzene
• Valerophenone 99%
• Valerophenone,98%
• VALERONITRILE 99+%
• 1-Pentanone, 1-phenyl-
• 2-propylacetophenone
• XKGLSKVNOSHTAD-UHFFFAOYSA-N
• F27Q043NT1
• Valerophenone, 98%
• 1-Benzoylbutane
• NSC58959
• Valerophenone, 8CI
• Valerophenone, 99%
• 4-methyl butyrophenone
• KSC176C4R
• CHEM
• Butyl Phenyl Ketone
• A897297
• AM20020075
• UNII-F27Q043NT1
• SY013718
• Q3304162
• CHEMBL372105
• DTXSID0061406
• 1009-14-9
• NS00015053
• CS-W010853
• FT-0675759
• 1-phenylpentan-1-one, Butyl phenyl ketone
• SCHEMBL50014
• V0009
• CHEBI:36812
• F0001-0049
• AC8072
• XKGLSKVNOSHTAD-UHFFFAOYSA-
• NSC-58959
• W-108931
• AKOS000120679
• AS-12867
• EN300-21000
• InChI=1/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• MFCD00009480
• AI3-09309
• FT-0657901
• EINECS 213-767-3
• 1-Phenyl-1-pentanone
• SB-270466; n-butyl phenyl ketone
• n-Butyl phenyl ketone
• 1-phenylpentan-1-one
• DTXCID1032563
• DB-284654
• Pentanophenone
• Butyl phenyl ketone
• ACETOPHENONE, 3-PROPYL-
• BBL011454
• STL146566
• DB-261413
• VALEROPHENONE
• +Expand

• MDL： MFCD00009480
• InChIKey： XKGLSKVNOSHTAD-UHFFFAOYSA-N
• Inchi： 1S/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1907717

Computed Properties

• Exact Mass: 162.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 162.104
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 162.23

Experimental Properties

• LogP: 3.05950
• PSA: 17.07000
• Refractive Index: n20/D 1.5143(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 140°C/25mmHg(lit.)
• Melting Point: -9 ºC
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Color/Form: Not determined.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, acids, bases, plastics.
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
• Density: 0.975 g/mL at 20 °C(lit.)

Valerophenone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：warning
• TSCA：Yes

Valerophenone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances